Cas no 21902-96-5 (2,3-dihydro-3-methoxywithaferin A)

• Product Name: 2,3-dihydro-3-methoxywithaferin A
• CAS No: 21902-96-5
• MF: C₂₉H₄₂O₇
• MW: 502.63958978653
• CID: 2024766
• PubChem ID: 101699619
• Update Time: 2025-04-21

2,3-dihydro-3-methoxywithaferin A Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-3-methoxywithaferin A
• 2,3-dihydro-3beta-methoxywithaferin A
• 3-beta-methoxy-2,3-dihydrowithaferin A
• 3-methoxy-2,3-dihydrowithaferin A
• 3beta-methoxy-2,3-dihydrowithaferin A
• AKOS040760976
• 21902-96-5
• (1S,2R,6S,7R,9R,11S,12S,15R,16S)-6-hydroxy-15-[(1S)-1-[(2R)-5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-5-methoxy-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-3-one
• CS-0433467
• (1S,2R,6S,7R,9R,11S,12S,15R,16S)-6-hydroxy-15-[(1S)-1-[(2R)-5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-5-methoxy-2,16-dimethyl-8-oxapentacyclo[9.7.0.0(2),?.0?,?.0(1)(2),(1)?]octadecan-3-one
• HY-N10350

• Inchi： 1S/C29H42O7/c1-14-10-21(35-26(33)17(14)13-30)15(2)18-6-7-19-16-11-24-29(36-24)25(32)22(34-5)12-23(31)28(29,4)20(16)8-9-27(18,19)3/h15-16,18-22,24-25,30,32H,6-13H2,1-5H3/t15-,16-,18+,19-,20-,21+,22?,24+,25-,27+,28-,29-/m0/s1
• InChI Key： MKTMIPAPOLDOQT-JNGZIRSDSA-N
• SMILES： O1[C@@H]2C[C@H]3[C@@H]4CC[C@H]([C@H](C)[C@H]5CC(C)=C(CO)C(=O)O5)[C@@]4(C)CC[C@@H]3[C@@]3(C)C(CC([C@@H]([C@]132)O)OC)=O

Computed Properties

• Exact Mass: 502.29305367Da
• Monoisotopic Mass: 502.29305367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Color/Form: Powder

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